Cas no 1261889-06-8 (methyl 3-(3-hydroxypyridin-2-yl)benzoate)

• Product Name: methyl 3-(3-hydroxypyridin-2-yl)benzoate
• CAS No: 1261889-06-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18312259
• CID: 2761454
• PubChem ID: 53217916
• Update Time: 2025-05-21

methyl 3-(3-hydroxypyridin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxypyridin-2-yl)benzoate
• DTXSID70682918
• 1261889-06-8
• 3-HYDROXY-2-(3-METHOXYCARBONYLPHENYL)PYRIDINE
• CS-0237975
• Methyl3-(3-hydroxypyridin-2-yl)benzoate
• MFCD18312259
• EN300-18862854
• Z3244913207
• AKOS027431409
• SCHEMBL6716438

• MDL： MFCD18312259
• Inchi： 1S/C13H11NO3/c1-17-13(16)10-5-2-4-9(8-10)12-11(15)6-3-7-14-12/h2-8,15H,1H3
• InChI Key： FRKYLTKWTOKMAF-UHFFFAOYSA-N
• SMILES： OC1=CC=CN=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(3-hydroxypyridin-2-yl)benzoate

Comprehensive Overview of Methyl 3-(3-hydroxypyridin-2-yl)benzoate (CAS No. 1261889-06-8): Properties, Applications, and Industry Insights

Methyl 3-(3-hydroxypyridin-2-yl)benzoate (CAS No. 1261889-06-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative combines a hydroxypyridine moiety with a benzoate group, offering versatile reactivity for synthetic applications. As interest grows in heterocyclic compounds for drug discovery, this molecule has become a subject of study for its potential as a building block in medicinal chemistry.

The compound's dual functional groups – the hydroxy and ester components – enable diverse chemical modifications, making it valuable for creating small molecule libraries. Researchers particularly focus on its hydrogen bonding capacity, which could influence biological activity in target molecules. Recent publications highlight its utility in developing kinase inhibitors, aligning with current trends in precision medicine and targeted therapies.

From a physicochemical perspective, methyl 3-(3-hydroxypyridin-2-yl)benzoate typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight of 229.23 g/mol and balanced lipophilicity profile make it suitable for various formulation studies. Analytical data suggests good stability under standard storage conditions, though protection from moisture is recommended for long-term preservation.

In the context of green chemistry advancements, synthetic routes for this compound are being optimized to reduce environmental impact. Modern catalytic methods show promise for improving yield while minimizing waste generation – a crucial consideration for sustainable pharmaceutical manufacturing. These developments address growing industry demands for eco-friendly synthesis protocols without compromising product quality.

The compound's structure-activity relationships have attracted attention in computational chemistry circles. Molecular modeling studies explore its potential as a pharmacophore in various therapeutic areas, including neurological disorders and metabolic diseases. Such in silico analyses help prioritize experimental work, reflecting the growing integration of AI-driven drug discovery approaches in modern research.

Quality control specifications for CAS 1261889-06-8 typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Advanced characterization techniques like LC-MS and NMR spectroscopy confirm structural integrity, while XRPD studies investigate polymorphic forms that could affect formulation performance. These rigorous standards meet the pharmaceutical industry's increasing emphasis on material characterization throughout development pipelines.

Market analysts note rising demand for such fine chemicals in Asia-Pacific research hubs, driven by expanding contract research organizations and generic drug development activities. The compound's patent landscape shows limited restrictions, making it accessible for non-proprietary research applications. This accessibility positions it favorably for academic investigations and early-stage commercial projects alike.

From a regulatory standpoint, proper handling requires standard laboratory precautions, though it doesn't fall under stringent hazard classifications. Material Safety Data Sheets recommend using personal protective equipment during manipulation, reflecting general best practices for laboratory safety rather than specific risks. Such moderate handling requirements facilitate its adoption across diverse research settings.

Future research directions may explore this compound's potential in bioconjugation chemistry or as a precursor for fluorescent probes, leveraging its aromatic system and modifiable functional groups. The growing interest in theranostic agents (combining therapeutic and diagnostic functions) could further elevate its importance in coming years, particularly for personalized medicine applications.

In summary, methyl 3-(3-hydroxypyridin-2-yl)benzoate represents an increasingly valuable chemical intermediate at the intersection of multiple research trends. Its balanced properties and synthetic flexibility make it relevant for both academic investigations and industrial applications, particularly in evolving fields like fragment-based drug design and multicomponent reactions. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely see expanded utilization across the chemical sciences.